Cas no 1427755-44-9 (2-(2,6-dichloro-4-hydroxyphenyl)acetic acid)

• Product Name: 2-(2,6-dichloro-4-hydroxyphenyl)acetic acid
• CAS No: 1427755-44-9
• MF: C₈H₆Cl₂O₃
• MW: 221.037440776825
• MDL: MFCD28672726
• CID: 4599149
• PubChem ID: 84787710
• Update Time: 2025-06-09

2-(2,6-dichloro-4-hydroxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dichloro-4-hydroxyphenyl)acetic acid

• MDL： MFCD28672726
• Inchi： 1S/C8H6Cl2O3/c9-6-1-4(11)2-7(10)5(6)3-8(12)13/h1-2,11H,3H2,(H,12,13)
• InChI Key： JVUHDUIPTCPANS-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC1=C(Cl)C=C(O)C=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(2,6-dichloro-4-hydroxyphenyl)acetic acid

Introduction to 2-(2,6-dichloro-4-hydroxyphenyl)acetic acid (CAS No. 1427755-44-9)

2-(2,6-dichloro-4-hydroxyphenyl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1427755-44-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a phenyl ring substituted with chloro and hydroxyl groups, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The precise arrangement of substituents on the aromatic core imparts distinct reactivity, enabling its application in multiple synthetic pathways and drug development initiatives.

The molecular structure of 2-(2,6-dichloro-4-hydroxyphenyl)acetic acid consists of a central benzene ring substituted at the 2-position and 6-position with chlorine atoms, while the 4-position bears a hydroxyl group. This specific substitution pattern enhances its utility as a building block in medicinal chemistry. The presence of both electron-withdrawing chloro groups and an electron-donating hydroxyl group creates a balance of polarity and reactivity, making it an attractive candidate for further functionalization. Such structural features are often leveraged in the design of molecules targeting specific biological pathways.

In recent years, 2-(2,6-dichloro-4-hydroxyphenyl)acetic acid has been explored for its potential in the development of novel therapeutic agents. Its derivatives have shown promise in modulating enzyme activity and interacting with biological targets relevant to inflammation, metabolism, and cancer. For instance, studies have highlighted its role as a precursor in synthesizing compounds that inhibit cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins involved in pain and inflammation. The ability to fine-tune its structure allows researchers to optimize potency and selectivity, addressing unmet medical needs.

One of the most compelling aspects of 2-(2,6-dichloro-4-hydroxyphenyl)acetic acid is its versatility in synthetic chemistry. The hydroxyl group at the 4-position can be easily modified through esterification, etherification, or oxidation reactions, while the chloro substituents provide handles for nucleophilic aromatic substitution or cross-coupling reactions. This flexibility has enabled the preparation of a diverse array of derivatives with tailored pharmacological properties. Researchers have utilized these modifications to develop molecules with enhanced solubility, bioavailability, and metabolic stability—key factors in drug development.

The pharmaceutical industry has been particularly interested in leveraging 2-(2,6-dichloro-4-hydroxyphenyl)acetic acid for its potential applications in oncology. Preliminary studies suggest that certain derivatives exhibit inhibitory effects on kinases and other enzymes overexpressed in tumor cells. By targeting these aberrant signaling pathways, such compounds may offer therapeutic benefits in cancer treatment. Additionally, its structural motif is reminiscent of established drugs used to manage chronic diseases, suggesting that it could serve as a scaffold for next-generation therapeutics.

Advances in computational chemistry have further accelerated the exploration of 2-(2,6-dichloro-4-hydroxyphenyl)acetic acid derivatives. Molecular modeling techniques allow researchers to predict binding affinities and interactions with biological targets with high accuracy. This approach has been instrumental in designing analogs with improved pharmacokinetic profiles and reduced side effects. By integrating experimental data with computational predictions, scientists can efficiently navigate the complex chemical space surrounding this compound.

The agrochemical sector has also recognized the significance of 2-(2,6-dichloro-4-hydroxyphenyl)acetic acid as a precursor for developing novel pesticides and herbicides. Its structural features contribute to the synthesis of compounds that exhibit herbicidal activity by interfering with plant growth regulators or metabolic processes. Such applications highlight the broad utility of this compound beyond traditional pharmaceuticals.

In conclusion, 2-(2,6-dichloro-4-hydroxyphenyl)acetic acid (CAS No. 1427755-44-9) represents a versatile and valuable intermediate in synthetic chemistry with far-reaching implications across multiple industries. Its unique structural attributes enable the design of bioactive molecules targeting various therapeutic areas. As research continues to uncover new applications and synthetic methodologies, this compound is poised to remain at the forefront of innovation in medicinal chemistry and beyond.